molecular formula C11H7Cl4NO2S B8457265 1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene CAS No. 181716-56-3

1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene

Cat. No.: B8457265
CAS No.: 181716-56-3
M. Wt: 359.1 g/mol
InChI Key: SXDOQPILVMKHBZ-UHFFFAOYSA-N
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Description

1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene is a useful research compound. Its molecular formula is C11H7Cl4NO2S and its molecular weight is 359.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

181716-56-3

Molecular Formula

C11H7Cl4NO2S

Molecular Weight

359.1 g/mol

IUPAC Name

1-methyl-4-(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dienyl)sulfanylbenzene

InChI

InChI=1S/C11H7Cl4NO2S/c1-6-2-4-7(5-3-6)19-11(15)9(16(17)18)8(12)10(13)14/h2-5H,1H3

InChI Key

SXDOQPILVMKHBZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)SC(=C(C(=C(Cl)Cl)Cl)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temperature, 4.72 g (38 mmol) of 4-methylthiophenol are added to a solution of 10.00 g (36.9 mmol) of 2-nitropentachloro-1,3-butadiene in 20 ml of ether, and the mixture is stirred for 20 h. The ether is then removed under reduced pressure, and the crystal slurry which is formed after addition of 20 ml of methanol is filtered off, washed with cold MeOH (2×10 ml) and dried under reduced pressure, yield 9.9 g (75%), Rf=0.72 (Et2O: petroleum ether=1:3), m.p. 110-111° C.
Quantity
4.72 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two

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